2-((1-(3-(Methoxycarbonyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid

• IUPAC Name: 2-[1-(3-methoxycarbonyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C21H20N2O6S2/c1-10-5-6-11-13(8-10)31-19(16(11)21(28)29-2)23-15(24)9-14(18(23)25)30-17-12(20(26)27)4-3-7-22-17/h3-4,7,10,14H,5-6,8-9H2,1-2H3,(H,26,27)
• InChI Key: UDMTYELSPXZWIB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)OC)N3C(=O)CC(C3=O)SC4=C(C=CC=N4)C(=O)O
• Molecular Formula: C21H20N2O6S2
• Molecular Weight: 460.5 g/mol

Description

2-((1-(3-(Methoxycarbonyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid is a useful research compound. Its molecular formula is C21H20N2O6S2 and its molecular weight is 460.52. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

One stream of research focuses on the reactions of benzo[b]thiophen derivatives with various amines, leading to the formation of amides, thioamides, and enamines. These reactions are foundational for developing compounds with specific biological activities (Buggle, McManus, & O'sullivan, 1978). Similarly, the synthesis of polyfunctionally substituted pyridines, derivatives of nicotinic acid, offers a pathway to biologically and medicinally important compounds through the reaction of ethoxycarbonylmalonaldehyde with various reagents (Torii, Inokuchi, & Kubota, 1986).

Biological Applications and Herbicidal Activity

A novel approach involves designing and synthesizing aryl-formyl piperidinone derivatives with natural product fragments, showing significant herbicidal activity. This research underscores the compound's potential as a lead for developing green herbicides (Fu et al., 2021). Additionally, the conversion of 3-hydroxyanthranilic acid to nicotinic acid in Neurospora crassa provides insights into the biosynthesis of nicotinic acid, a process relevant for understanding metabolic pathways and developing nutritional supplements (Leifer, Langham, Nyc, & Mitchell, 1950).

Antioxidative and Vasorelaxation Properties

Research into thionicotinic acid derivatives reveals their potential antioxidative and vasorelaxation properties, which may lead to therapeutic applications. These studies indicate the compound's ability to induce vasorelaxation in a manner dependent on endothelium-induced nitric oxide and prostacyclin, alongside demonstrating antioxidative activity (Prachayasittikul et al., 2010).